Cas no 1262007-34-0 ([1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio)-
• CAS No: 1262007-34-0
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• MDL: MFCD18320518
• CID: 5216885
• Update Time: 2026-03-06

[1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-(4-METHYLTHIOPHENYL)BENZOIC ACID
• [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio)-

• MDL： MFCD18320518
• Inchi： 1S/C14H13NO2S/c1-18-13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(15)7-10/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： YGWHLOMMUJCXNG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.9
• Topological Polar Surface Area: 88.6

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio)-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) and Its Significance in Modern Chemical Research

[1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) is a fascinating compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1262007-34-0, belongs to a class of biphenyl derivatives that exhibit unique chemical and biological properties. The presence of both amino and methylthio functional groups in its structure imparts distinct reactivity and potential applications in various scientific domains.

The molecular framework of [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) consists of two benzene rings connected by a central carbon atom, with substituents that enhance its interaction with biological targets. The carboxylic acid group at the 3-position and the amino group at the 5-position contribute to its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the methylthio group at the 4'-position introduces sulfur into the molecule, which can participate in various biochemical interactions.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential as pharmacological agents. The structural features of [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) make it a promising candidate for further investigation in drug discovery. Studies have shown that biphenyl-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them useful in treating conditions such as inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins. The amino group can form hydrogen bonds with polar residues in proteins, while the methylthio group can engage in sulfur-based interactions. These properties make [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) an excellent scaffold for designing molecules with tailored biological activities.

Recent research has also highlighted the role of this compound in developing novel therapeutic strategies. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory enzymes such as COX-2 and LOX-5. The ability of [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) to interact with these enzymes suggests that it could be a valuable component in drugs designed to manage chronic inflammatory diseases.

Furthermore, the compound's structural similarity to known bioactive molecules has prompted investigations into its role as a lead compound for drug development. By modifying its structure through chemical synthesis, researchers can explore new analogs with enhanced potency and selectivity. This approach has been successful in identifying novel drugs that target specific disease pathways.

The synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of biphenyl derivatives followed by functional group transformations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The versatility of this compound is further underscored by its applications in material science. Biphenyl derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (LEDs). The presence of sulfur in [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio) may enhance its performance in these applications due to sulfur's ability to influence electron transport properties.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 5-amino-4'-(methylthio), identified by CAS number 1262007-34-0, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable it to interact with biological targets in diverse ways, making it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in modern chemical research will only continue to grow.